Benzyl 3-methylene-8-azabicyclo[3.2.1]octane-8-carboxylate

• IUPAC Name: benzyl 3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxylate
• InChI: InChI=1S/C16H19NO2/c1-12-9-14-7-8-15(10-12)17(14)16(18)19-11-13-5-3-2-4-6-13/h2-6,14-15H,1,7-11H2
• InChI Key: GCXQMBRAJZBHMG-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC2CCC(C1)N2C(=O)OCC3=CC=CC=C3
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol

Description

“Benzyl 3-methylene-8-azabicyclo[3.2.1]octane-8-carboxylate” is a chemical compound. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” contains a total of 38 atoms; 19 Hydrogen atoms, 16 Carbon atoms, 1 Nitrogen atom, and 2 Oxygen atoms.

Chemical Reactions Analysis

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids. The stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture.

Physical And Chemical Properties Analysis

“this compound” is a colorless or off white to yellow to yellow-brown solid or liquid.

Scientific Research Applications

Synthesis and Conformational Studies

A series of derivatives of 8-azabicyclo[3.2.1]octane have been synthesized and studied for their structural and conformational properties. Diez et al. (1991) conducted a study focusing on the synthesis and conformational analysis of various esters derived from 8-α-hydroxy-3-phenethyl-3-azabicyclo[3.2.1]octan-8-β-carboxylic acid, revealing insights into their preferred chair-envelope conformations (Diez et al., 1991). Additionally, Kubyshkin et al. (2009) synthesized a conformationally rigid analogue of 2-aminoadipic acid using the 8-azabicyclo[3.2.1]octane skeleton, contributing to the understanding of the molecule's structural aspects (Kubyshkin et al., 2009).

Chemical Structure Analysis

The study by Wood et al. (2007) explored the gold(III) tetrachloride salt of a compound closely related to L-cocaine, which includes an 8-azabicyclo[3.2.1]octane structure. This research provides insights into the chemical structure and intermolecular interactions of such compounds (Wood et al., 2007).

Novel Synthesis Approaches

Casabona et al. (2007) described a straightforward synthesis of 8-azabicyclo[3.2.1]octane-1-carboxylic acid, a new proline analogue, demonstrating a novel approach in the synthesis of bicyclic structures (Casabona et al., 2007). Sato et al. (1995) also developed a new synthesis for the 8-azabicyclo[3.2.1]octane system using radical translocation reactions, expanding the methodologies available for creating such structures (Sato et al., 1995).